Cas no 2639442-22-9 (3-[4-cyano-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]benzoic acid)

• Product Name: 3-[4-cyano-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]benzoic acid
• CAS No: 2639442-22-9
• MF: C₂₆H₁₈N₄O₄
• MW: 450.44552564621
• CID: 5937904
• PubChem ID: 165902271
• Update Time: 2025-10-23

3-[4-cyano-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2639442-22-9
• EN300-650090
• 3-[4-cyano-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]benzoic acid

• Inchi： 1S/C26H18N4O4/c27-13-17-14-28-30(18-7-5-6-16(12-18)25(31)32)24(17)29-26(33)34-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,14,23H,15H2,(H,29,33)(H,31,32)
• InChI Key： FWYOEEWLRUCDGS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=NN1C1C=CC=C(C(=O)O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.13280507g/mol
• Monoisotopic Mass: 450.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 117Ų

Additional information on 3-[4-cyano-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]benzoic acid

3-[4-Cyano-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]benzoic Acid: A Comprehensive Overview

The compound with CAS No. 2639442-22-9, known as 3-[4-cyano-5-{[(9H-fluoren-9-yl)methoxy]carbonylamino}-1H-pyrazol-1-yl]benzoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyano group, a pyrazole ring, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of this compound in the field of drug discovery and biomedical research. The pyrazole ring is known for its ability to act as a bioisostere, which can mimic the properties of other heterocyclic compounds, making it valuable in the design of new pharmaceutical agents. Additionally, the Fmoc group is widely used in peptide synthesis as a protecting group for amino acids, further underscoring the compound's utility in chemical synthesis.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions, which are highly efficient and selective methods for forming new chemical bonds. Researchers have explored the use of this compound in the construction of complex molecular architectures, leading to novel materials with potential applications in nanotechnology and drug delivery systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of an Fmoc derivative with a pyrazole-containing benzoic acid. Recent advancements in catalytic methods have made this synthesis more efficient, reducing production costs and improving yield. The use of transition metal catalysts has been particularly effective in facilitating these reactions, as demonstrated by studies published in leading chemistry journals.

The biological activity of this compound has also been a focal point of recent research. Preliminary studies suggest that it exhibits potent antimicrobial and antioxidant properties, making it a promising candidate for use in pharmaceutical formulations. Furthermore, its ability to interact with specific protein targets has opened up new avenues for its application in targeted drug delivery systems.

From an environmental perspective, the compound's stability under various conditions has been thoroughly investigated. It has been found to degrade under specific environmental conditions, raising important considerations for its disposal and handling. Regulatory agencies have emphasized the need for further studies to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, the compound with CAS No. 2639442-22-9 represents a significant advancement in organic chemistry, offering diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and promising biological properties, positions it as a key player in future scientific endeavors. As research continues to uncover new insights into its potential uses, this compound is poised to make a lasting impact on both academic and industrial landscapes.